Cas no 84452-93-7 (Cyclohexanamine, N-butyl-4-methyl-, trans-)

• Product Name: Cyclohexanamine, N-butyl-4-methyl-, trans-
• CAS No: 84452-93-7
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 667176
• PubChem ID: 12815120
• Update Time: 2025-04-19

Cyclohexanamine, N-butyl-4-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-butyl-4-methyl-, trans-
• N-butyl-4-methylcyclohexan-1-amine
• DTXSID70510560
• 84452-93-7
• Cyclohexanamine,N-butyl-4-methyl-(9ci)
• 344295-68-7
• SCHEMBL13999315
• AKOS000234486
• SCHEMBL14543725

• Inchi： 1S/C11H23N/c1-3-4-9-12-11-7-5-10(2)6-8-11/h10-12H,3-9H2,1-2H3
• InChI Key： PUQXLCMPUVLEAV-UHFFFAOYSA-N
• SMILES： N(CCCC)C1CCC(C)CC1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų